Cas no 39856-57-0 (2,6-dibromopyridin-3-amine)
2,6-Dibromopyridin-3-amine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical applications. Its key advantages include its role as a versatile intermediate in the preparation of complex heterocyclic compounds, owing to the reactivity of both bromine substituents and the amine functional group. The electron-withdrawing bromine atoms enhance the electrophilic character of the pyridine ring, facilitating nucleophilic substitution reactions. Additionally, the amine group allows for further functionalization, making it valuable in medicinal chemistry for the development of bioactive molecules. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in research and industrial processes.
2,6-dibromopyridin-3-amine structure
Product Name:2,6-dibromopyridin-3-amine
CAS No:39856-57-0
MF:C5H4Br2N2
MW:251.906659126282
MDL:MFCD00128862
CID:55108
PubChem ID:817678
Update Time:2025-06-07
2,6-dibromopyridin-3-amine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-2,6-dibromopyridine
- 2,6-DIBROMO-3-AMINOPYRIDINE
- 2,6-Dibromo-3-pyridinamine
- 2,6-Dibromopyridin-3-amine
- 2,6-dibromopyridin-3-amine
-
- MDL： MFCD00128862
- Inchi： 1S/C5H4Br2N2/c6-4-2-1-3(8)5(7)9-4/h1-2H,8H2
- InChI Key： CRTOIQFRVBJJRI-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=C(N=1)Br)N
Computed Properties
- Exact Mass: 249.87400
- Monoisotopic Mass: 249.874
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9A^2
Experimental Properties
- Density: 2.147
- Melting Point: 145.0 to 149.0 deg-C
- Boiling Point: 327.7℃ at 760 mmHg
- Flash Point: 152℃
- Refractive Index: 1.672
- PSA: 38.91000
- LogP: 2.77000
2,6-dibromopyridin-3-amine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：2811
- Hazard Category Code： 36/37/38-41-25
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
2,6-dibromopyridin-3-amine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,6-dibromopyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A2272-5g |
2,6-dibromopyridin-3-amine |
39856-57-0 | 98.0%(GC) | 5g |
￥1120.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A2272-1g |
2,6-dibromopyridin-3-amine |
39856-57-0 | 98.0%(GC) | 1g |
￥250.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A468A-5g |
2,6-dibromopyridin-3-amine |
39856-57-0 | 98% | 5g |
￥61.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A468A-25g |
2,6-dibromopyridin-3-amine |
39856-57-0 | 98% | 25g |
￥259.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A468A-100g |
2,6-dibromopyridin-3-amine |
39856-57-0 | 98% | 100g |
￥814.0 | 2022-05-30 | |
| TRC | A610690-10mg |
3-Amino-2,6-dibromopyridine |
39856-57-0 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A610690-50mg |
3-Amino-2,6-dibromopyridine |
39856-57-0 | 50mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A610690-100mg |
3-Amino-2,6-dibromopyridine |
39856-57-0 | 100mg |
$ 80.00 | 2022-06-08 | ||
| Alichem | A022003943-100g |
3-Amino-2,6-dibromopyridine |
39856-57-0 | 97% | 100g |
$218.62 | 2023-09-02 | |
| Fluorochem | 064885-5g |
2,6-Dibromopyridin-3-amine |
39856-57-0 | 97% | 5g |
￡13.00 | 2022-03-01 |
2,6-dibromopyridin-3-amine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:39856-57-0)2,6-Dibromopyridin-3-amine
Order Number:sfd6129
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:39856-57-0)2,6-dibromopyridin-3-amine
Order Number:A1674
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):323.0
Email:sales@amadischem.com
2,6-dibromopyridin-3-amine Related Literature
-
Rui Jiao,Lulu Bao,Wanli Zhang,Hanxue Sun,Zhaoqi Zhu,Chaohu Xiao,Lihua Chen,Li An New J. Chem. 2018 42 14863
-
2. Bromination of 3-amino- and 3-dimethylamino-pyridineG. J. Fox,J. D. Hepworth,G. Hallas J. Chem. Soc. Perkin Trans. 1 1973 68
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